5-(1,3-benzodioxol-5-yl)-1-ethyl-3-(1H-1,2,4-triazol-1-ylmethyl)-1H-1,2,4-triazole

• IUPAC Name: 5-(1,3-benzodioxol-5-yl)-1-ethyl-3-(1,2,4-triazol-1-ylmethyl)-1,2,4-triazole
• InChI: InChI=1S/C14H14N6O2/c1-2-20-14(10-3-4-11-12(5-10)22-9-21-11)17-13(18-20)6-19-8-15-7-16-19/h3-5,7-8H,2,6,9H2,1H3
• InChI Key: YUAGPXKZVQIRKO-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=NC(=N1)CN2C=NC=N2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C14H14N6O2
• Molecular Weight: 298.30 g/mol

Description

Synthesis Analysis

The synthesis of related triazole compounds often involves the cycloaddition reaction of azides with alkynes or the treatment of precursors with specific reagents to introduce triazole rings. For instance, a compound was synthesized by treating a triazole-thione precursor with dimethoxybenzaldehyde, leading to the formation of a crystalline structure through a triclinic system (Xu et al., 2006).

Molecular Structure Analysis

The molecular structure of triazole compounds is characterized by their crystalline form, often determined by single-crystal X-ray diffraction. The planarity of the triazole ring and its dihedral angles with adjacent structures play a crucial role in the compound's overall geometry and intermolecular interactions, as observed in related studies (Z. Karczmarzyk et al., 2013).

Chemical Reactions and Properties

Triazole compounds engage in various chemical reactions, including hydrogen bonding and π-π interactions, which contribute to their stability and reactivity. These interactions are pivotal in forming supramolecular assemblies and influencing the compounds' chemical properties (S. Vardanyan et al., 2021).

Physical Properties Analysis

The physical properties of triazole derivatives, such as melting points, crystallinity, and solubility, are influenced by their molecular structure. These properties are essential for determining the compounds' applicability in various fields, including materials science and chemistry (I. Tatyana et al., 2019).

Chemical Properties Analysis

Triazole compounds exhibit a range of chemical behaviors, including reactivity towards nucleophiles and electrophiles, and the ability to form stable structures under various conditions. These chemical properties are crucial for their potential applications in synthetic chemistry and materials development (Y. S. Hulina & A. G. Kaplaushenko, 2017).

Mechanism of Action

Paroxetine is a highly potent and selective 5-HT uptake inhibitor that binds with high affinity to the serotonin transporter (Ki = 0.05 nM).

Safety and Hazards

Paroxetine has a GHS07 safety symbol with a warning signal word. The hazard statements include H302-H315-H319-H335. The precautionary statements include P261-P305+P351+P338. It is classified as RIDADR 3249 HazardClass 6.1 (b) PackingGroup III.